Cas no 19525-43-0 (1H-1,2,4-Triazol-5-amine, 1-methyl-3-nitro-)

• Product Name: 1H-1,2,4-Triazol-5-amine, 1-methyl-3-nitro-
• CAS No: 19525-43-0
• MF: C₃H₅N₅O₂
• MW: 143.104099035263
• CID: 96020
• PubChem ID: 12570998
• Update Time: 2025-04-18

1H-1,2,4-Triazol-5-amine, 1-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine, 1-methyl-3-nitro-
• 2-methyl-5-nitro-1,2,4-triazol-3-amine
• 1-Methyl-3-nitro-1H-1,2,4-triazol-5-amine
• 1-methyl-3-nitro-5-amino-1,2,4-triazole
• DTXSID80502951
• AKOS006339207
• 19525-43-0

• Inchi： 1S/C3H5N5O2/c1-7-2(4)5-3(6-7)8(9)10/h1H3,(H2,4,5,6)
• InChI Key： QCYOWCCEGMBZOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1N=C(N)N(C)N=1)=O

Computed Properties

• Exact Mass: 143.04445
• Monoisotopic Mass: 143.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 99.87